Cas no 2227890-66-4 ((2S)-1-(3-methyloxetan-3-yl)propan-2-ol)

• Product Name: (2S)-1-(3-methyloxetan-3-yl)propan-2-ol
• CAS No: 2227890-66-4
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 5766731
• PubChem ID: 165736439
• Update Time: 2025-10-31

(2S)-1-(3-methyloxetan-3-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 2227890-66-4
• (2S)-1-(3-methyloxetan-3-yl)propan-2-ol
• EN300-1819067

• Inchi： 1S/C7H14O2/c1-6(8)3-7(2)4-9-5-7/h6,8H,3-5H2,1-2H3/t6-/m0/s1
• InChI Key： RAMQAYSLMGSANB-LURJTMIESA-N
• SMILES： O1CC(C)(C1)C[C@H](C)O

Computed Properties

• Exact Mass: 130.099379685g/mol
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 97.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų

Additional information on (2S)-1-(3-methyloxetan-3-yl)propan-2-ol

Compound CAS No. 2227890-66-4: (2S)-1-(3-methyloxetan-3-yl)propan-2-ol

The compound with CAS No. 2227890-66-4, commonly referred to as (2S)-1-(3-methyloxetan-3-yl)propan-2-ol, is a chiral organic compound with a unique structure that has garnered attention in various fields of chemical research. This compound belongs to the class of tertiary alcohols and features a 3-methyloxetane ring system, which contributes to its distinct chemical properties. The S configuration at the second carbon atom imparts stereochemical significance, making it a valuable molecule in asymmetric synthesis and enantioselective reactions.

Recent studies have highlighted the potential of (2S)-1-(3-methyloxetan-3-yl)propan-2-ol in drug discovery and development. Its ability to act as a chiral auxiliary has been explored in the synthesis of complex natural products and bioactive molecules. Researchers have reported that the compound's rigid cyclic structure facilitates the formation of specific stereocenters, which is crucial for generating enantiomerically pure compounds. This property has been leveraged in the synthesis of pharmaceutical agents targeting various therapeutic areas, including oncology and neurodegenerative diseases.

In addition to its role in organic synthesis, (2S)-1-(3-methyloxetan-3-yl)propan-2-ol has shown promise in materials science. Its unique combination of steric bulk and hydrogen bonding capability makes it an ideal candidate for the development of advanced polymers and self-healing materials. Recent advancements in polymer chemistry have demonstrated that incorporating this compound into polymer networks can enhance mechanical properties and improve thermal stability, opening new avenues for its application in high-performance materials.

The synthesis of (2S)-1-(3-methyloxetan-3-yl)propan-2-ol involves a multi-step process that typically begins with the preparation of the oxetane ring system. The key steps include nucleophilic substitution reactions, followed by stereoselective reductions to establish the alcohol functionality. The stereochemistry at the second carbon is controlled during these steps, ensuring the desired (S)-configuration is achieved. Researchers have optimized these reaction conditions to improve yield and purity, making large-scale production feasible for industrial applications.

From an analytical standpoint, (2S)-1-(3-methyloxetan-3-yl)propan-2-ol exhibits distinct spectroscopic characteristics that are useful for structural elucidation. Its NMR spectra reveal characteristic signals corresponding to the oxetane ring protons and the chiral center, while mass spectrometry provides insights into its molecular integrity. These analytical techniques have been instrumental in confirming the compound's identity and purity during quality control processes.

Looking ahead, the versatility of (2S)-1-(3-methyloxetan-3-yloxy)propanoic acid suggests that it will continue to play a significant role in both academic research and industrial applications. Its ability to serve as a building block for complex molecules, combined with its favorable physical properties, positions it as a valuable asset in the chemical toolkit. As research progresses, new applications are expected to emerge, further solidifying its importance in modern chemistry.